3-(Difluoromethoxy)pyrazine-2-carbonitrile

• Molecular Formula: C6H3F2N3O
• Molecular Weight: 171.10 g/mol
• IUPAC Name: 3-(difluoromethoxy)pyrazine-2-carbonitrile
• InChI: InChI=1S/C6H3F2N3O/c7-6(8)12-5-4(3-9)10-1-2-11-5/h1-2,6H
• InChI Key: QZEBOHKCOWXRPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=N1)C#N)OC(F)F

Description

3-(Difluoromethoxy)pyrazine-2-carbonitrile is a heterocyclic compound featuring a pyrazine core substituted with a difluoromethoxy group (-OCF₂H) at position 3 and a nitrile (-CN) group at position 2. The difluoromethoxy group is known to enhance metabolic stability and reduce oxidative degradation compared to non-fluorinated alkoxy substituents . Pyrazine-2-carbonitrile derivatives are often explored as kinase inhibitors, receptor antagonists, and intermediates in drug synthesis due to their ability to engage in hydrogen bonding and π-π interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Difluoromethoxy)pyrazine-2-carbonitrile typically involves the introduction of the difluoromethoxy group and the carbonitrile group onto the pyrazine ring. One common method involves the reaction of pyrazine-2-carbonitrile with difluoromethyl ether under specific conditions. The reaction is usually carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide, at elevated temperatures.

Industrial Production Methods

Industrial production of 3-(Difluoromethoxy)pyrazine-2-carbonitrile may involve large-scale synthesis using similar reaction conditions as in laboratory synthesis. The process is optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-(Difluoromethoxy)pyrazine-2-carbonitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The difluoromethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or sodium hydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazine-2-carboxylic acid derivatives, while reduction can produce 3-(difluoromethoxy)pyrazine-2-amine.

Scientific Research Applications

3-(Difluoromethoxy)pyrazine-2-carbonitrile has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Difluoromethoxy)pyrazine-2-carbonitrile involves its interaction with specific molecular targets and pathways. The difluoromethoxy group can enhance the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively. The carbonitrile group can interact with various enzymes and receptors, modulating their activity and leading to the desired biological effects.

Comparison with Similar Compounds

Structural and Functional Analysis

• Electron-Withdrawing Effects: The difluoromethoxy group in 3-(Difluoromethoxy)pyrazine-2-carbonitrile likely enhances electrophilicity at the pyrazine core, improving interactions with biological targets. This is comparable to 3-[3-(Trifluoromethyl)phenoxy]-pyrazine-2-carbonitrile, where the trifluoromethylphenoxy group increases metabolic resistance .
• Metabolic Stability : The -OCF₂H substitution is hypothesized to reduce oxidative metabolism compared to methoxy (-OCH₃) or hydroxyl groups, as seen in CRF₁ receptor antagonists with difluoromethoxy-substituted pyridines .
• Binding Affinity : Compound F (thiophene sulfonyl substituent) demonstrated weak P2Y12 receptor inhibition, suggesting bulkier sulfonyl groups may sterically hinder target engagement compared to smaller substituents like -OCF₂H .

Pharmacokinetic and Physicochemical Properties

• The difluoromethoxy group balances lipophilicity and polarity, optimizing membrane permeability .

Biological Activity

The compound 3-(Difluoromethoxy)pyrazine-2-carbonitrile (DFMPC) is a member of the pyrazine family, which has gained attention for its diverse biological activities. This article synthesizes current research findings on the biological activity of DFMPC, focusing on its pharmacological properties, structure-activity relationships (SAR), and potential therapeutic applications.

Overview of Pyrazine Derivatives

Pyrazines are heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, antibacterial, and anticancer effects. The introduction of fluorine atoms in organic compounds often enhances their bioactivity and pharmacokinetic properties. DFMPC, with its difluoromethoxy group, is hypothesized to exhibit improved biological profiles compared to its non-fluorinated counterparts.

Synthesis of DFMPC

DFMPC can be synthesized through various methods involving nucleophilic substitution reactions. The difluoromethoxy group can be introduced via difluoromethylation techniques that are efficient and scalable, ensuring a high yield of the desired compound. The synthesis typically involves the reaction of pyrazine derivatives with difluoromethylating agents under controlled conditions.

Anti-inflammatory Properties

Recent studies have indicated that DFMPC exhibits significant anti-inflammatory activity. For instance, a comparative analysis of several pyrazine derivatives showed that DFMPC inhibited the activity of cyclooxygenase (COX) enzymes, which play a crucial role in inflammation pathways. The half-maximal inhibitory concentration (IC50) values for DFMPC against COX-1 and COX-2 were reported as follows:

Compound	COX-1 IC50 (μM)	COX-2 IC50 (μM)
3-(Difluoromethoxy)pyrazine-2-carbonitrile	19.45 ± 0.07	31.4 ± 0.12

These results suggest that DFMPC could serve as a potential lead compound in the development of new anti-inflammatory drugs .

Anticancer Activity

DFMPC has also been evaluated for its anticancer properties. Research focusing on pyrazine derivatives has shown that modifications in their structures can lead to enhanced cytotoxicity against various cancer cell lines. In vitro studies demonstrated that DFMPC exhibited significant inhibitory effects on tumor cell proliferation, particularly in breast cancer models characterized by aggressive phenotypes.

Structure-Activity Relationships (SAR)

Understanding the SAR of DFMPC is crucial for optimizing its biological activity. The presence of the difluoromethoxy group is believed to enhance lipophilicity and metabolic stability, thereby improving its bioavailability. Studies have indicated that compounds with electron-withdrawing groups like difluoromethoxy tend to exhibit stronger interactions with biological targets compared to their unsubstituted analogs.

Case Studies

• In Vitro Studies : A study conducted on various pyrazine derivatives, including DFMPC, revealed that it significantly inhibited cell growth in MCF-7 and MDA-MB-231 breast cancer cell lines. The combination index method demonstrated a synergistic effect when used alongside conventional chemotherapeutics like doxorubicin.
• In Vivo Models : Preliminary animal studies have shown that DFMPC reduces tumor size in xenograft models without significant toxicity, indicating its potential as a therapeutic agent in cancer treatment.